![molecular formula C19H17NO2 B5880142 N-(4-methoxyphenyl)-2-(1-naphthyl)acetamide](/img/structure/B5880142.png)
N-(4-methoxyphenyl)-2-(1-naphthyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methoxyphenyl)-2-(1-naphthyl)acetamide, also known as MNPA, is a synthetic compound that belongs to the class of N-substituted arylacetamides. It is a potential drug candidate that has been studied for its therapeutic properties.
Mechanism of Action
The mechanism of action of N-(4-methoxyphenyl)-2-(1-naphthyl)acetamide is not fully understood, but it is believed to involve the modulation of sigma-1 receptor activity. This receptor is involved in the regulation of intracellular calcium signaling and has been implicated in the modulation of pain, mood, and cognitive functions. This compound has been found to bind to the sigma-1 receptor with high affinity, leading to the modulation of its activity.
Biochemical and Physiological Effects:
This compound has been found to exhibit analgesic, anti-inflammatory, and anti-convulsant effects in animal models. It has also been shown to have anxiolytic and antidepressant properties. This compound has been found to modulate the activity of the sigma-1 receptor, leading to the regulation of intracellular calcium signaling and the modulation of pain, mood, and cognitive functions.
Advantages and Limitations for Lab Experiments
N-(4-methoxyphenyl)-2-(1-naphthyl)acetamide has several advantages for lab experiments, including its high affinity for the sigma-1 receptor and its potential therapeutic properties. However, there are also limitations associated with its use in lab experiments, including its limited solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the study of N-(4-methoxyphenyl)-2-(1-naphthyl)acetamide, including the investigation of its potential therapeutic properties in human clinical trials. The development of new synthetic methods for the production of this compound and its analogs could also lead to the discovery of new drug candidates with improved therapeutic properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on intracellular calcium signaling.
Synthesis Methods
N-(4-methoxyphenyl)-2-(1-naphthyl)acetamide can be synthesized using a multi-step process that involves the reaction of 1-naphthylamine with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with acetic anhydride to form this compound. The purity of the compound can be improved by recrystallization.
Scientific Research Applications
N-(4-methoxyphenyl)-2-(1-naphthyl)acetamide has been studied for its potential therapeutic properties, including its ability to act as an analgesic, anti-inflammatory, and anti-convulsant agent. It has also been investigated for its potential use in the treatment of depression and anxiety disorders. This compound has been found to exhibit high affinity for the sigma-1 receptor, which is involved in the modulation of pain, mood, and cognitive functions.
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO2/c1-22-17-11-9-16(10-12-17)20-19(21)13-15-7-4-6-14-5-2-3-8-18(14)15/h2-12H,13H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKPCXXCMEFFMCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
2.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47195099 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.